Catalyst-free phosphorylation of aryl halides with trialkyl phosphites through electrochemical reduction†

Chemical Communications Pub Date: 2019-10-29 DOI: 10.1039/C9CC07069A

Abstract

A catalyst-free electrochemical cross-coupling reaction of aryl halides with trialkyl phosphite has been developed. This reaction proceeds in an undivided cell with a low-cost Ni anode and a graphite cathode under mild and neutral conditions. A wide range of functional groups are well-tolerated and the phosphorylated product can be obtained on the gram scale, showing that this transformation has the potential to be a valuable method for the construction of aromatic carbon–phosphorus bonds.

Graphical abstract: Catalyst-free phosphorylation of aryl halides with trialkyl phosphites through electrochemical reduction
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